![molecular formula C46H70O19 B15388852 beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-[carboxy(carboxymethoxy)methyl]-, (S)- CAS No. 182322-57-2](/img/structure/B15388852.png)
beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-[carboxy(carboxymethoxy)methyl]-, (S)-
Overview
Description
(S)-(3beta)-28-(beta-D-Glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-[carboxy(carboxymethoxy)methyl]-beta-D-glucopyranosiduronic acid is a natural product found in Basella alba and Spinacia oleracea with data available.
Properties
CAS No. |
182322-57-2 |
|---|---|
Molecular Formula |
C46H70O19 |
Molecular Weight |
927.0 g/mol |
IUPAC Name |
(2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-[(S)-carboxy(carboxymethoxy)methoxy]-3,5-dihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C46H70O19/c1-41(2)14-16-46(40(59)65-37-30(52)29(51)28(50)23(19-47)61-37)17-15-44(6)21(22(46)18-41)8-9-25-43(5)12-11-26(42(3,4)24(43)10-13-45(25,44)7)62-38-32(54)33(31(53)34(64-38)35(55)56)63-39(36(57)58)60-20-27(48)49/h8,22-26,28-34,37-39,47,50-54H,9-20H2,1-7H3,(H,48,49)(H,55,56)(H,57,58)/t22-,23+,24-,25+,26-,28+,29-,30+,31-,32+,33-,34-,37-,38+,39-,43-,44+,45+,46-/m0/s1 |
InChI Key |
DVEJWYUSLPQXTD-NCEDLQITSA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)(C)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)C(=O)O)O)O[C@@H](C(=O)O)OCC(=O)O)O |
Canonical SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)C(=O)O)O)OC(C(=O)O)OCC(=O)O)O)C)C)C2C1)C)C(=O)OC7C(C(C(C(O7)CO)O)O)O)C |
Origin of Product |
United States |
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